N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide
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Description
N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide is a useful research compound. Its molecular formula is C20H20N2O2S2 and its molecular weight is 384.51. The purity is usually 95%.
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Scientific Research Applications
COX Inhibitory Activity
One study synthesized derivatives with structures partially mirroring the target compound, focusing on their COX inhibitory activities. Specifically, compounds with a 4-methoxyphenyl group within their structures demonstrated strong inhibitory activity on the COX-2 enzyme. For example, a compound exhibited higher selectivity towards COX-2, suggesting potential for anti-inflammatory applications (Ertas et al., 2022).
Antitumor Activity
Another research focus is the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings, screened for antitumor activity against a wide range of human tumor cell lines. Among these, certain compounds showed considerable anticancer activity against some cancer cell lines, indicating the therapeutic potential of these molecules in oncology (Yurttaş et al., 2015).
Antioxidant and Anti-inflammatory Properties
Further, a series of novel acetamide derivatives were synthesized and evaluated for their anti-inflammatory and antioxidant activities. Some compounds exhibited both potent antioxidant and anti-inflammatory activities, suggesting their utility in treating conditions associated with oxidative stress and inflammation (Koppireddi et al., 2013).
Antimicrobial Activity
Additionally, novel thiazole derivatives were synthesized and showed significant antimicrobial activities against a range of bacterial and fungal strains. This highlights the potential use of such compounds in developing new antimicrobial agents (Saravanan et al., 2010).
Photophysical Properties
The photophysical properties of acetamide crystals with hydrogen bonding were investigated, revealing distinct assemblies characteristic of the substituent in the benzothiazole moiety. This study suggests the importance of molecular structure in the photophysical behaviors of these compounds, which could be relevant in designing materials with specific optical properties (Balijapalli et al., 2017).
Properties
IUPAC Name |
N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O2S2/c1-13-4-5-15(10-14(13)2)18-11-26-20(21-18)22-19(23)12-25-17-8-6-16(24-3)7-9-17/h4-11H,12H2,1-3H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUZLNHTUIVHYQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=CC=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.